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Compound of Interest

Compound Name: Tetrabenzyl pyrophosphate

Cat. No.: B132407 Get Quote

Tetrabenzyl pyrophosphate (TBPP) is a versatile organophosphorus reagent widely utilized in

organic synthesis, particularly within the pharmaceutical industry. Its primary function is as a

mild and effective phosphorylating agent for a variety of substrates, including alcohols and

amines. This technical guide provides an in-depth overview of the chemical properties,

synthesis, stability, and applications of tetrabenzyl pyrophosphate, with a focus on its

relevance to drug development professionals.

Core Chemical and Physical Properties
Tetrabenzyl pyrophosphate is a white crystalline solid under standard conditions.[1] Its key

physical and chemical properties are summarized in the table below, providing a quick

reference for researchers.
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Property Value Source(s)

Synonyms

Pyrophosphoric acid

tetrabenzyl ester, Tetrabenzyl

diphosphate

[2][3]

CAS Number 990-91-0 [2]

Molecular Formula C₂₈H₂₈O₇P₂ [2][4]

Molecular Weight 538.47 g/mol [2][4]

Appearance
White powder or crystalline

solid
[1][2]

Melting Point

58 - 66 °C; reported as 63-66

°C and 59-60°C in some

sources

[2][5][6]

Boiling Point 601.6±55.0 °C (Predicted) [1]

Solubility

Slightly soluble in water;

soluble in acetone and

chloroform (slightly); solubility

in isopropyl acetate is ~676

mg/g at 25°C.

[1][5][6][7]

Purity ≥ 97% (HPLC), ≥ 98% (HPLC) [2][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of tetrabenzyl
pyrophosphate.
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Spectroscopic Data Values

¹H NMR (250 MHz, CDCl₃) δ: 5.10-5.13 (m, 8 H), 7.33 (s, 20 H)[6]

¹³C NMR (100 MHz, CDCl₃)
δ: 70.3 (t, 4 C, J = 3), 127.9 (s, 8 C), 128.4 (s, 8

C), 128.6 (s, 4 C), 134.8 (t, 4 C, J = 4)[6]

³¹P NMR (162 MHz, CDCl₃) δ: -12.3 (s, 2 P)[6]

IR (CHCl₃) cm⁻¹ 3012, 1498, 1456, 1381, 1292, 1021, 956[6]

Mass Spectrometry (ES+)
m/z (rel intensity) 561 (100, M + Na)⁺, 539 (50,

M + H)⁺[6]

Synthesis and Experimental Protocols
The synthesis of tetrabenzyl pyrophosphate is most commonly achieved through the

condensation of two molecules of dibenzyl phosphate. A widely cited and robust method

involves the use of a dehydrating agent such as dicyclohexylcarbodiimide (DCC).

Experimental Protocol: Synthesis of Tetrabenzyl
Pyrophosphate from Dibenzyl Phosphate
This protocol is adapted from a procedure published in Organic Syntheses.[6]

Materials:

Dibenzyl phosphate

Isopropyl acetate

1,3-Dicyclohexylcarbodiimide (DCC)

Heptane

Procedure:

A solution of dibenzyl phosphate in isopropyl acetate is prepared. It is important to note that

dibenzyl phosphate is not completely soluble, but is sufficiently soluble for the reaction to
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proceed.[6]

The solution is cooled to a temperature of 3 ± 3°C.[6]

A solution of DCC in isopropyl acetate is added to the cooled dibenzyl phosphate solution.

The addition should be controlled to maintain the reaction temperature.[6]

The reaction mixture forms a slurry as 1,3-dicyclohexylurea (DCU), a byproduct, precipitates

as a white solid.[6]

The reaction is monitored by HPLC and is typically complete within 90 minutes.[6]

The cold slurry is filtered to remove the DCU. The filter cake is washed with isopropyl

acetate.[6]

Heptane is slowly added to the filtrate to induce precipitation of the tetrabenzyl
pyrophosphate.[5]

The mixture is cooled to 3 ± 3 °C and aged for 1 hour.[5]

The resulting slurry is filtered, and the filter cake is washed with a mixture of isopropyl

acetate and heptane.[5]

The product is dried under vacuum to yield tetrabenzyl pyrophosphate as a white

crystalline solid.[5]
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Synthesis workflow for Tetrabenzyl Pyrophosphate.
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Stability and Handling
Tetrabenzyl pyrophosphate should be handled with care due to its hazardous nature. It is

classified as a corrosive substance that can cause severe skin burns and eye damage.[4][7]

Storage:

Store in a freezer at -10°C to -20°C as a dry solid.[1][2][3]

It is recommended to store under an inert atmosphere as it is air and moisture sensitive.[1][8]

Stability:

Tetrabenzyl pyrophosphate is stable under recommended storage conditions.[8]

The primary impurity detected upon decomposition is dibenzyl phosphate.[6]

It exhibits a large exothermic potential, so all operating temperatures during its synthesis and

handling should be kept at room temperature or below.[6]

Incompatibilities:

Avoid contact with strong oxidizing agents.[8]

Hazardous Decomposition Products:

Thermal decomposition can lead to the release of irritating gases and vapors, including

carbon monoxide, carbon dioxide, and oxides of phosphorus.[8][9]

Applications in Drug Development
Tetrabenzyl pyrophosphate is a crucial reagent in the pharmaceutical industry, primarily for

its role as a phosphorylating agent.[10][11] This transformation is often a key step in the

synthesis of complex, biologically active molecules.[6]

Prodrug Synthesis:
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It is used to prepare prodrugs to enhance the bioavailability of parent drug molecules,

allowing for injectable formulations.[11]

A notable application is in the synthesis of Fosaprepitant, an antiemetic medication used to

manage nausea and vomiting in chemotherapy patients.[10][12]

Phosphorylation of Bioactive Molecules:

Tetrabenzyl pyrophosphate has been employed in the synthesis of a wide array of

phosphate-containing molecules, including:

Tachykinin receptor antagonists[6]

Angiotensin II antagonists[6]

HIV protease inhibitors[6]

Antifungal and antitumor agents[6]

The general mechanism involves the phosphorylation of nucleophiles such as alcohols or

amines. The subsequent debenzylation of the resulting dibenzyl phosphoryl moiety is typically

facile, yielding the desired phosphate.[6]
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General phosphorylation pathway using TBPP.

In conclusion, tetrabenzyl pyrophosphate is a valuable and powerful reagent for researchers

and drug development professionals. Its ability to act as a mild phosphorylating agent has

made it an indispensable tool in the synthesis of a variety of important pharmaceutical

compounds. Proper handling and storage are essential to ensure its stability and the safety of

laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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